![molecular formula C8H3FN2S B064022 5-Fluorobenzo[d]thiazole-2-carbonitrile CAS No. 169776-03-8](/img/structure/B64022.png)
5-Fluorobenzo[d]thiazole-2-carbonitrile
Overview
Description
5-Fluorobenzo[d]thiazole-2-carbonitrile is a chemical compound with the molecular formula C8H3FN2S and a molecular weight of 178.19 g/mol. It is a derivative of benzothiazole .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been a topic of interest in recent years due to their wide range of biological activities . The synthesis of 5-chloro-2-aryl benzo[d]thiazole derivatives was achieved by Shah et al. using 4-chloro-2-aminobenzenethiol and substituted aldehydes in the presence of Na2S2O5 as a catalyst .Molecular Structure Analysis
The molecular structure of 5-Fluorobenzo[d]thiazole-2-carbonitrile consists of a benzothiazole ring substituted with a fluorine atom at the 5-position and a carbonitrile group at the 2-position.Chemical Reactions Analysis
Benzothiazole derivatives have been synthesized through various synthetic pathways, including the condensation reaction . The reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yielded 2-(4-(1-(2-(4-(2-Arylhydrazono)-5-s-4,5-dihydrothiazol-2-yl)hydrazono)-ethyl)phenyl)isoindoline-1,3-dione .Scientific Research Applications
Synthesis and Molecular Properties :
- A study on the photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate highlighted the synthesis of thiazole derivatives, which are structurally related to 5-Fluorobenzo[d]thiazole-2-carbonitrile (Fong, Janowski, Prager, & Taylor, 2004).
- Another study explored the binding capabilities of benzothiazoline-2-thione derivatives, including 5-fluorobenzo[d]thiazole-2(3H)-thione, with gold, indicating potential applications in material science (Sun, Ge, Yao, Li, Shen, & Gu, 2008).
Cytotoxicity and Anticancer Applications :
- Research on 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile derivatives (structurally similar to 5-Fluorobenzo[d]thiazole-2-carbonitrile) found some of these compounds to exhibit cytotoxic effects against various cancer cell lines (Mohareb, Abdallah, & Ahmed, 2017).
Fluorescence and Photophysical Properties :
- The synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile (a compound related to 5-Fluorobenzo[d]thiazole-2-carbonitrile) showed antimicrobial activity, indicating potential use in medical applications (Puthran et al., 2019).
- Another study on 3H-imidazo[4,5-a]acridine-11-carbonitriles, which are structurally related, demonstrated strong fluorescence properties, suggesting applications in fluorescence-based technologies (Sahraei, Pordel, Behmadi, & Razavi, 2013).
Potential in Material Science :
- The study on donor-acceptor systems incorporating 5-fluorobenzo[c][1,2,5]-thiadiazole revealed insights into the electrochemical and optical properties of these materials, hinting at applications in electronic devices (Çakal, Akdag, Cihaner, & Önal, 2021).
Mechanism of Action
While the specific mechanism of action for 5-Fluorobenzo[d]thiazole-2-carbonitrile is not mentioned in the search results, benzothiazole derivatives have been found to exhibit a wide range of biological activities. They are known to interfere with bacterial cell-cell communication, known as quorum sensing, which can inhibit biofilm formation and virulence production .
properties
IUPAC Name |
5-fluoro-1,3-benzothiazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3FN2S/c9-5-1-2-7-6(3-5)11-8(4-10)12-7/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPAXWAMBUWQLHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)N=C(S2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3FN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluorobenzo[d]thiazole-2-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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